Cas no 1220176-70-4 (3-2-(trifluoromethyl)phenoxypiperidine)

• Product Name: 3-2-(trifluoromethyl)phenoxypiperidine
• CAS No: 1220176-70-4
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6411288
• PubChem ID: 54775455
• Update Time: 2025-10-31

3-2-(trifluoromethyl)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-2-(trifluoromethyl)phenoxypiperidine
• 3-[2-(trifluoromethyl)phenoxy]piperidine
• Piperidine, 3-[2-(trifluoromethyl)phenoxy]-

• Inchi： 1S/C12H14F3NO/c13-12(14,15)10-5-1-2-6-11(10)17-9-4-3-7-16-8-9/h1-2,5-6,9,16H,3-4,7-8H2
• InChI Key： BKZFRAWJTDDJRV-UHFFFAOYSA-N
• SMILES： N1CCCC(OC2=CC=CC=C2C(F)(F)F)C1

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 300.9±42.0 °C(Predicted)
• pka: 9.06±0.10(Predicted)

Additional information on 3-2-(trifluoromethyl)phenoxypiperidine

Comprehensive Overview of 3-2-(Trifluoromethyl)phenoxypiperidine (CAS No. 1220176-70-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 3-2-(trifluoromethyl)phenoxypiperidine (CAS No. 1220176-70-4) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its piperidine backbone and trifluoromethylphenoxy substituent, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are actively exploring its synthesis, stability, and functional benefits, making it a subject of frequent queries in AI-driven chemical databases and search engine trends.

The molecular structure of 3-2-(trifluoromethyl)phenoxypiperidine combines a piperidine ring with a phenoxy group modified by a trifluoromethyl moiety. This configuration imparts notable lipophilicity and electron-withdrawing effects, which are critical for enhancing bioavailability in drug design. Recent discussions in medicinal chemistry forums highlight its role as a key intermediate in developing CNS-targeting therapeutics, aligning with the growing demand for neuroactive compounds in treating neurological disorders.

From an industrial perspective, the demand for fluorinated compounds like 3-2-(trifluoromethyl)phenoxypiperidine is rising due to their thermal stability and resistance to metabolic degradation. These traits are particularly valuable in agrochemical formulations, where prolonged activity and environmental persistence are desired. A 2023 market analysis report emphasized the compound's relevance in crop protection chemicals, addressing global concerns about food security and sustainable farming.

Synthetic routes to CAS No. 1220176-70-4 often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, as documented in recent patent literature. Optimizing these methods for green chemistry compliance—such as reducing solvent waste—has become a focal point, reflecting broader industry shifts toward eco-friendly synthesis. Notably, AI-powered retrosynthesis tools now frequently suggest this compound in route-scouting algorithms, underscoring its computational predictability.

Beyond applications, safety and regulatory aspects of 3-2-(trifluoromethyl)phenoxypiperidine are frequently searched topics. While not classified as hazardous under major GHS guidelines, proper handling protocols for laboratory-scale use are recommended. Regulatory bodies like the EPA and REACH have flagged fluorinated analogs for persistence studies, prompting manufacturers to invest in biodegradability testing—a trend mirrored in consumer-driven sustainability demands.

In conclusion, 3-2-(trifluoromethyl)phenoxypiperidine exemplifies the intersection of cutting-edge chemistry and real-world utility. Its multifaceted role—from drug discovery to smart materials—positions it as a compound of enduring interest. As high-throughput screening and computational modeling advance, further breakthroughs leveraging this molecule are anticipated, solidifying its place in the innovation pipeline.